Cas no 2155875-68-4 (5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine)

5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine structure
2155875-68-4 structure
Product Name:5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
CAS No:2155875-68-4
MF:C6H4ClN5O2
MW:213.581258773804
CID:5829179
PubChem ID:137332682
Update Time:2024-01-02

5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
    • [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 5-chloro-8-nitro-
    • 2155875-68-4
    • 5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
    • EN300-1274702
    • SY129564
    • AKOS037630116
    • MFCD31567129
    • 2-Amino-5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridine
    • Inchi: 1S/C6H4ClN5O2/c7-4-2-1-3(12(13)14)5-9-6(8)10-11(4)5/h1-2H,(H2,8,10)
    • InChI Key: NEAVCNLGQAMHGY-UHFFFAOYSA-N
    • SMILES: C12=NC(N)=NN1C(Cl)=CC=C2[N+]([O-])=O

Computed Properties

  • Exact Mass: 213.0053521g/mol
  • Monoisotopic Mass: 213.0053521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 2.05±0.1 g/cm3(Predicted)
  • pka: 1.59±0.30(Predicted)

5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Pricemore >>

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